Cas no 62482-33-1 (2,4-Quinolinedicarboxylic acid, 5-chloro-)
62482-33-1 structure
Product Name:2,4-Quinolinedicarboxylic acid, 5-chloro-
CAS No:62482-33-1
MF:C11H6ClNO4
MW:251.622642040253
CID:443298
PubChem ID:21452047
Update Time:2025-04-19
2,4-Quinolinedicarboxylic acid, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinolinedicarboxylic acid, 5-chloro-
- 5-chloroquinoline-2,4-dicarboxylic acid
- DTXSID20614108
- SCHEMBL11668909
- 62482-33-1
-
- Inchi: 1S/C11H6ClNO4/c12-6-2-1-3-7-9(6)5(10(14)15)4-8(13-7)11(16)17/h1-4H,(H,14,15)(H,16,17)
- InChI Key: VSDOPAANGALBJB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C1=C(C(=O)O)C=C(C(=O)O)N=2
Computed Properties
- Exact Mass: 250.99858
- Monoisotopic Mass: 250.9985354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49
2,4-Quinolinedicarboxylic acid, 5-chloro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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